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Compound of Interest

Compound Name:

Cat. No.:

Red 15

B1170414

{ Get Quote

The following table summarizes the different chemical entities that may be referred to as "Red

15."
Common Chemical Molecular
C.l. Name CAS Number
Name Class Formula
Vat Red 15 71100 4216-02-8 Amino Ketone C27H13N302
) ) ) C2s5H14CIN7Nas«O
Reactive Red 15 Reactive Red 15 12238-01-6 Single Azo s
1394
Quaternary
Food Red 15 45170 81-88-9 ) C28H31CIN203
Ammonium Salt
Basic Red 15 Basic Red 15 12217-49-1 Cationic Dye C23H23NeNaO7S2
Pigment Red 15 - - General Pigment  Varies
Ext. D&C Red
No. 15 16155 3564-09-8 Azo Dye C20H17N2Na02S
0.

General Safety and Hazard Information

While specific hazards vary, powdered dyes and pigments share common risk profiles that
must be managed in a laboratory setting. The following data is a generalized summary based
on available Material Safety Data Sheets (MSDS) for various "Red 15" compounds. Always
refer to the specific MSDS for the exact compound in use.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1170414?utm_src=pdf-interest
https://www.benchchem.com/product/b1170414?utm_src=pdf-body
https://www.benchchem.com/product/b1170414?utm_src=pdf-body
https://www.benchchem.com/product/b1170414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Summary of Potential Hazards

Hazard Type Description Potential Health Effects

May cause irritation of the
respiratory tract, coughing, and
] ) shortness of breath.[1][2]
) Fine powder can be easily o ] ) )
Inhalation ) Chronic inhalation of iron oxide
inhaled. ]
dust can lead to a benign
pneumoconiosis called

siderosis.[3]

) Powder can come into direct May cause skin irritation,
Skin Contact i ) Lo
contact with skin. redness, and itching.[1][2][4]

_ May cause eye irritation,
Powder can easily enter the i
Eye Contact redness, tearing, and
eyes. _ .
inflammation.[1][2]

Harmful if swallowed. May

) Accidental swallowing of the cause gastrointestinal irritation
Ingestion . o
powder. with nausea, vomiting, and
diarrhea.[1]
Many organic powders, when
dispersed in air, can form
o Fine dust suspended in air can  explosive mixtures.[5][6] This
Combustibility

be explosive. is a significant risk that
requires strict control of dust

and ignition sources.[5]

Exposure Controls and Personal Protection
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Control Measure Specification Rationale

Use in a well-ventilated area or o )
To minimize inhalation of the

Engineering Controls under a chemical fume hood.
powder.
[11[4]
) Chemical safety goggles or a To prevent powder from

Eye Protection ) ]
face shield.[1][2] entering the eyes.
Chemical-resistant gloves

) ] (e.g., nitrile rubber) and a lab )

Skin Protection ] ) To prevent skin contact.
coat or protective clothing.[1]
[21[7]
An approved respirator should

) ) be worn if ventilation is To prevent inhalation of fine

Respiratory Protection ) )

inadequate or dust levels are particles.

high.[1]

Experimental Protocols

The following are generalized protocols for handling powdered substances in a research
environment. These should be adapted based on the specific requirements of the experiment
and the hazards of the particular compound being used.

Protocol: Weighing and Preparing a Stock Solution

e Preparation:
o Ensure the analytical balance is clean and located in an area free from drafts.
o Don appropriate PPE (lab coat, gloves, safety goggles).

o If the substance is potent or dusty, perform this work in a chemical fume hood or a balance

enclosure.
e Weighing:

o Place a clean, appropriately sized weigh boat or paper on the balance and tare.
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o Carefully use a clean spatula to transfer the desired amount of Red 15 powder to the
weigh boat. Avoid creating dust.

o Record the exact weight.

e Solubilization:
o Place a stir bar in a clean beaker or flask of appropriate volume.
o Add the desired solvent to the vessel.

o Carefully transfer the weighed powder into the solvent. A funnel may be used to prevent

spillage.

o Rinse the weigh boat with a small amount of the solvent and add the rinse to the vessel to

ensure a complete transfer.

o Place the vessel on a stir plate and stir until the powder is fully dissolved. Gentle heating
may be required for some compounds, but this should be done with caution and with
knowledge of the compound's thermal stability.[8]

o Transfer the solution to a labeled volumetric flask and dilute to the final volume.

Protocol: General Powder X-Ray Diffraction (PXRD)
Sample Preparation

Powder X-ray diffraction is a key technique in drug development for characterizing the solid-
state properties of a substance.[9]

e Sample Preparation:

o Ensure the Red 15 powder has a fine and uniform particle size (typically <100 pm) for
optimal results.[9] If necessary, gently grind the sample with an agate mortar and pestle.

o This step should be performed in a well-ventilated area or enclosure to avoid creating
airborne dust.

e Mounting the Sample:
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o Select an appropriate sample holder (e.g., zero-background holder).
o Carefully pack the powder into the sample holder cavity.

o Use a flat edge, such as a glass slide, to gently press the powder down and create a
smooth, flat surface that is level with the surface of the holder. This helps to minimize
preferred orientation of the crystallites.[9]

o Data Acquisition:
o Place the sample holder into the diffractometer.

o Set the appropriate experimental parameters (e.g., 20 range, step size, scan speed)
based on the instrument and the sample.

o Initiate the X-ray source and begin data collection.

Visualizations
Logical Workflow for Safe Powder Handling
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T
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:
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Caption: Logical workflow for the safe handling of powdered chemicals in a laboratory setting.
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Caption: Hierarchy of controls for mitigating hazards associated with powdered substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.scribd.com/document/494015567/ALRMSDS
https://www.dyespigments.net/assets/files/organic/PIGMENT%20RED%2063_1%20MSDS.pdf
https://enochdye.com/pigments/tds/?color356.html
https://enochdye.com/pigments/tds/?color356.html
https://www.americanpharmaceuticalreview.com/Featured-Articles/155545-Current-Applications-of-Powder-X-Ray-Diff-raction-in-Drug-Discovery-and-Development/
https://www.benchchem.com/product/b1170414#safety-and-handling-of-red-15-powder
https://www.benchchem.com/product/b1170414#safety-and-handling-of-red-15-powder
https://www.benchchem.com/product/b1170414#safety-and-handling-of-red-15-powder
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1170414?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

